Cas no 1485860-73-8 (2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid)

• Product Name: 2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid
• CAS No: 1485860-73-8
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6060250
• PubChem ID: 65609085
• Update Time: 2025-11-06

2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid
• 1H-1,2,4-Triazole-5-acetic acid, 1-(1-methylethyl)-
• AKOS014947724
• 2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]aceticacid
• 2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetic acid
• EN300-1137693
• 1485860-73-8

• Inchi： 1S/C7H11N3O2/c1-5(2)10-6(3-7(11)12)8-4-9-10/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： YFBAFZPUMFXFBK-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(CC(O)=O)=NC=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 374.1±44.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)

Additional information on 2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid

Introduction to 2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid (CAS No. 1485860-73-8)

2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1485860-73-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a triazole core linked to a propanyl side chain and terminated with an acetic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The triazole ring, a heterocyclic structure characterized by a three-membered ring containing two nitrogen atoms, is well-documented for its role in various pharmacological applications. Its incorporation into the molecular framework of 2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

The propan-2-yl substituent introduces a hydrophobic alkyl chain that can modulate the compound's solubility and binding affinity. This feature is particularly relevant in medicinal chemistry, where optimizing physicochemical properties is crucial for drug efficacy and bioavailability. The presence of the acetic acid group at the terminal position further enhances the compound's functionality, allowing for further derivatization or interaction with biological systems. Such structural features make 2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid a promising candidate for investigating novel therapeutic pathways.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The triazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Researchers have explored various derivatives of triazoles to develop new drugs that target specific disease mechanisms. The compound 2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid, with its unique structural arrangement, represents an intriguing example of how modifications to the triazole core can influence biological activity. Its potential as a lead compound in drug discovery has not been fully explored but holds promise for future research.

One of the most compelling aspects of 2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetic acid is its synthetic tractability. The molecule can be synthesized through well-established organic reactions involving condensation and cyclization steps. This accessibility makes it an attractive candidate for high-throughput screening and structure-based drug design initiatives. Additionally, the flexibility of the propan-2-yl group allows for easy modification through various chemical transformations, enabling researchers to fine-tune its properties for specific applications. Such synthetic advantages are critical in modern drug development pipelines.

The biological activity of 2-1-(propan-2-ylyl)-1H-imidazo[4][3]azolizinone derivatives, which share structural similarities with our compound of interest, has been extensively studied by researchers worldwide. These studies have revealed that modifications to the triazole ring can significantly alter pharmacological effects. For instance, 5-substituted triazoles have shown promise as kinase inhibitors, while others have demonstrated antiviral and anti-inflammatory properties. Given these findings, 1485860–73–8 may exhibit similar or even novel biological activities when tested in vitro or in vivo.

Recent advancements in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques allow researchers to predict binding interactions between 2–(prop–3–en–1–yloxy)–3–(pyridin–3–yloxy)benzamide derivatives, our target molecule, and potential biological targets with high accuracy. These predictions can guide experimental design and prioritize compounds for further investigation. Additionally, virtual screening platforms have enabled the identification of novel scaffolds like ours that may have therapeutic relevance.

The pharmaceutical industry has increasingly recognized the importance of small molecules in treating complex diseases such as cancer, inflammation, and infectious diseases. Small molecules like 1485860–73–8 offer several advantages over biologics, including better pharmacokinetics and lower production costs. As a result, there is significant demand for innovative small-molecule drugs that address unmet medical needs.

In conclusion, 1485860–73–8 represents a structurally interesting compound with potential applications in pharmaceutical research and drug development.* Its unique combination of functional groups—specifically, the triazole core linked to a propanyl side chain—and acetic acid moiety—makes it an intriguing candidate for further exploration.* Future studies should focus on elucidating its biological activity* optimizing its synthetic route* and evaluating its potential as a lead compound.* With continued research,* this molecule could contribute significantly to advancements in medicinal chemistry* offering new therapeutic options for patients worldwide.*